Cas no 1269949-00-9 ((3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid
• CAS No: 1269949-00-9
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5701350
• PubChem ID: 131074329
• Update Time: 2025-07-16

(3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1269949-00-9
• (3S)-3-AMINO-3-(3-CHLOROPYRIDIN-4-YL)PROPANOIC ACID
• (3S)-3-AMINO-3-(3-CHLOROPYRIDIN-4-YL)PROPANOICACID
• EN300-1286464
• 4-Pyridinepropanoic acid, β-amino-3-chloro-, (βS)-
• (3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid

• Inchi： 1S/C8H9ClN2O2/c9-6-4-11-2-1-5(6)7(10)3-8(12)13/h1-2,4,7H,3,10H2,(H,12,13)/t7-/m0/s1
• InChI Key： QRLZNGAGKSMQFE-ZETCQYMHSA-N
• SMILES： ClC1C=NC=CC=1[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 365.9±42.0 °C(Predicted)
• pka: 3.05±0.12(Predicted)

Additional information on (3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid

Introduction to (3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic Acid (CAS No. 1269949-00-9)

(3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid, with the CAS number 1269949-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its chiral center and the presence of both amino and chloropyridine functional groups, contribute to its potential as a building block for the synthesis of novel therapeutic agents.

The< strong>3-chloropyridin-4-yl moiety in the molecular structure is a key feature that enhances the compound's interactability with biological targets. Pyridine derivatives are widely recognized for their role in drug design due to their ability to engage with various enzymes and receptors. The introduction of a chlorine atom at the 3-position of the pyridine ring further modulates the electronic properties of the molecule, potentially influencing its binding affinity and selectivity. This aspect has been extensively explored in recent studies, where modifications of the pyridine scaffold have been shown to yield compounds with improved pharmacokinetic profiles.

Moreover, the< strong>amino group at the 3-position of the propanoic acid moiety provides a site for further chemical modifications, enabling the synthesis of more complex derivatives. This flexibility is particularly valuable in drug discovery, as it allows researchers to fine-tune the properties of the compound, such as solubility, stability, and metabolic clearance. The stereochemistry at the chiral center also plays a crucial role in determining the biological activity of< strong>(3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid. The (S)-configuration has been observed to confer enhanced binding interactions with certain biological targets, making it a preferred scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological disorders. Compounds containing pyridine derivatives have shown particular promise in this area, as they can interact with neurotransmitter receptors and ion channels. The< strong>3-chloropyridin-4-yl group in (3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid is believed to enhance its ability to modulate these targets, potentially leading to new treatments for conditions such as depression, anxiety, and epilepsy. Preclinical studies have demonstrated that structurally similar compounds can exert significant effects on central nervous system function, highlighting the therapeutic potential of this class of molecules.

The synthesis of (3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid involves a series of well-defined chemical transformations that highlight its complexity and sophistication. The process typically begins with the preparation of key intermediates, such as 4-chloropyridine derivatives, which are then coupled with appropriate amino acids or their precursors. The stereochemistry at the chiral center is meticulously controlled using chiral auxiliaries or catalysts, ensuring high enantioselectivity. This level of precision is essential for producing compounds with desired biological activities and minimal off-target effects.

The pharmacological profile of (3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid has been extensively evaluated in vitro and in vivo. Initial studies have revealed that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an allosteric modulator or antagonist. Additionally, its ability to cross the blood-brain barrier has been investigated, with preliminary results indicating reasonable permeability under certain conditions. These findings are encouraging and warrant further exploration into its therapeutic applications.

The development of novel drug candidates often involves optimizing various parameters to achieve an optimal balance between efficacy and safety. In the case of (3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid, researchers are focusing on enhancing its metabolic stability while maintaining high binding affinity for target receptors. Strategies such as peptidomimetics or covalent modifications are being explored to improve pharmacokinetic properties without compromising biological activity. These efforts are part of a broader trend in drug discovery towards designing molecules that are both potent and well-tolerated by patients.

The role of computational chemistry and high-throughput screening (HTS) has been instrumental in accelerating the discovery process for compounds like (3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid. By leveraging advanced computational methods, researchers can predictably model molecular interactions and identify promising candidates before conducting expensive wet-lab experiments. This approach has significantly reduced time-to-market for new drugs and allowed for more targeted investigations into specific therapeutic areas. The integration of computational tools with traditional experimental techniques represents a powerful synergy that drives innovation in pharmaceutical research.

The future prospects for (3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid are bright, with ongoing studies aimed at expanding its therapeutic applications beyond neurological disorders. Potential uses in areas such as cancer therapy and anti-inflammatory treatments are being explored due to its unique structural features and biological profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these preclinical findings into clinical trials and ultimately bringing new treatments to patients who need them most.

In conclusion,< strong>(3S)-3-amino-3-(3-chloropyridin-4-yl)propanoic acid (CAS No.< strong>1269949-00-9) represents a significant advancement in medicinal chemistry research. Its complex structure, combined with promising biological activities, makes it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties,< strong>(S)-enantiomer holds great promise for addressing unmet medical needs across multiple disease indications.